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Compound of Interest

Compound Name: Hemiphroside B

Cat. No.: B14753152 Get Quote

Hemiphroside B: Physicochemical Properties
For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the available physicochemical data for Hemiphroside
B. While a comprehensive technical guide with detailed experimental protocols and biological

pathway information is not currently possible due to the limited publicly available research on

this specific compound, this summary provides foundational information.

Core Physicochemical Data
A critical first step in the evaluation of any compound for research or drug development is the

confirmation of its identity and basic properties. The Chemical Abstracts Service (CAS) number

and molecular weight are fundamental data points for this purpose.

Property Value Source

CAS Number 165338-28-3 [1]

Molecular Weight 682.62 g/mol [2]

Molecular Formula C31H38O17 [2]

Biological Activity and Signaling Pathways
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Extensive searches for biological activity, mechanisms of action, and associated signaling

pathways for Hemiphroside B did not yield specific results for this compound. It is important to

note that similarly named compounds, such as Forsythoside B and Sennoside B, have been

studied for their roles in various biological processes, including the NF-κB and PDGF receptor

signaling pathways, respectively. However, this information should not be extrapolated to

Hemiphroside B without direct experimental evidence.

Experimental Protocols
Due to the absence of published studies detailing the biological effects of Hemiphroside B, no

established experimental protocols for this compound can be provided at this time.

Conclusion
Hemiphroside B is a defined chemical entity with an established CAS number and molecular

weight. However, there is a significant gap in the scientific literature regarding its biological

activity, mechanism of action, and potential therapeutic applications. Further research is

required to elucidate the pharmacological profile of this compound. Researchers interested in

this molecule will need to undertake foundational in vitro and in vivo studies to characterize its

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14753152#hemiphroside-b-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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